Cas no 17208-44-5 (2-Butene,1,4-bis(o-chlorophenoxy)-, (E)- (8CI))
17208-44-5 structure
Product Name:2-Butene,1,4-bis(o-chlorophenoxy)-, (E)- (8CI)
CAS No:17208-44-5
MF:C16H14Cl2O2
MW:309.187162876129
CID:122174
PubChem ID:4590299
Update Time:2025-04-18
2-Butene,1,4-bis(o-chlorophenoxy)-, (E)- (8CI) Chemical and Physical Properties
Names and Identifiers
-
- 2-Butene,1,4-bis(o-chlorophenoxy)-, (E)- (8CI)
- 1,4-BIS-(2-CHLOROPHENOXY)-2-BUTENE
- 1-chloro-2-[4-(2-chlorophenoxy)but-2-enoxy]benzene
- 1,1'-[But-2-ene-1,4-diylbis(oxy)]bis(2-chlorobenzene)
- benzene, 1,1'-[2-butene-1,4-diylbis(oxy)]bis[2-chloro-
- DTXSID50404635
- 17208-44-5
-
- Inchi: 1S/C16H14Cl2O2/c17-13-7-1-3-9-15(13)19-11-5-6-12-20-16-10-4-2-8-14(16)18/h1-10H,11-12H2
- InChI Key: YHALUTJBMMSPIJ-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1OCC=CCOC1C=CC=CC=1Cl
Computed Properties
- Exact Mass: 308.03722
- Monoisotopic Mass: 308.0370851g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 5.1
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- Density: 1.242
- Boiling Point: 439.3°C at 760 mmHg
- Flash Point: 158.1°C
- Refractive Index: 1.58
- PSA: 18.46
2-Butene,1,4-bis(o-chlorophenoxy)-, (E)- (8CI) Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
17208-44-5 (2-Butene,1,4-bis(o-chlorophenoxy)-, (E)- (8CI)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk